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Compound of Interest

Compound Name: MES sodium salt

Cat. No.: B011074 Get Quote

MES Buffer Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions regarding pH shifts observed in MES (2-(N-morpholino)ethanesulfonic acid) buffer

upon dilution. It is intended for researchers, scientists, and drug development professionals

who utilize MES buffer in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is MES buffer and what is its effective pH range?

A1: MES is a zwitterionic buffer that is one of the "Good's" buffers, which are known for their

compatibility with biological systems.[1][2] Its chemical formula is C₆H₁₃NO₄S.[1] The effective

buffering range for MES is between pH 5.5 and 6.7, with its pKa being approximately 6.15 at

25°C.[1][3]

Q2: Why is it common practice to prepare concentrated stock solutions of buffers and dilute

them to a working concentration?

A2: Preparing concentrated stock solutions is a common laboratory practice that saves time

and reduces the potential for errors that can occur when weighing small amounts of reagents. It

also ensures consistency across multiple experiments.

Q3: I diluted my concentrated MES buffer stock solution and the pH changed. Is this expected?
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A3: Yes, a change in pH upon dilution of a concentrated MES buffer stock is expected. While

the Henderson-Hasselbalch equation predicts that the pH of a buffer should not change upon

dilution because the ratio of the conjugate acid to the conjugate base remains the same, this

model does not account for the non-ideal behavior of solutions. In practice, factors such as

changes in activity coefficients and the autoionization of water can lead to a noticeable shift in

pH upon dilution.

Q4: How significant is the pH shift when diluting MES buffer?

A4: The magnitude of the pH shift depends on several factors, including the initial concentration

of the buffer, the dilution factor, and the presence of other ions in the solution. The shift can be

several tenths of a pH unit. For precise experimental work, it is crucial to measure and, if

necessary, adjust the pH of the final working solution.

Q5: How does temperature affect the pH of MES buffer?

A5: The pKa of MES, and therefore the pH of the buffer, is temperature-dependent. The

change in pKa with temperature (ΔpKa/ΔT) for MES is approximately -0.011 pH units per

degree Celsius. This means that as the temperature increases, the pH of the buffer will

decrease. For experiments conducted at temperatures other than the temperature at which the

buffer was prepared, it is important to consider this temperature effect.

Troubleshooting Guide
Problem: The pH of my diluted MES buffer is different from the pH of my concentrated stock

solution.

Cause: This is a normal phenomenon due to the effect of dilution on the activity coefficients

of the buffer components and the contribution of water's own dissociation to the overall

hydrogen ion concentration. Concentrated solutions behave less ideally than dilute solutions.

Solution:

Always measure the pH of the final working solution. Do not assume that the pH of the

diluted buffer will be the same as the stock solution.
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Prepare the buffer at the final desired concentration whenever possible. This eliminates

the issue of pH shifts due to dilution.

If you must dilute from a stock, be prepared to adjust the pH of the final solution. Use a

calibrated pH meter to accurately measure the pH and add small amounts of a strong acid

(e.g., HCl) or a strong base (e.g., NaOH) to bring the pH to the desired value.

Problem: My experimental results are not reproducible, and I suspect it's due to the buffer.

Cause: Inconsistent buffer preparation, particularly the failure to account for pH shifts upon

dilution, can lead to variability in experimental conditions and, consequently, non-

reproducible results.

Solution:

Standardize your buffer preparation protocol. Ensure that you and your colleagues are

following the same procedure for preparing the MES buffer for each experiment.

Document the final pH of your working buffer for every experiment. This will help you to

track any variations and correlate them with your experimental outcomes.

Calibrate your pH meter regularly to ensure accurate pH measurements.

Data Presentation
The following table summarizes the calculated pH of various MES buffer solutions at different

molalities at 25°C. This data illustrates the effect of concentration on the pH of the buffer.
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Molality of MES
(mol/kg)

Molality of NaMES
(mol/kg)

Molality of NaCl
(mol/kg)

Calculated pH at
25°C

0.01 0.01 0.00 6.149

0.02 0.02 0.00 6.158

0.05 0.05 0.00 6.166

0.01 0.03 0.13 6.541

0.02 0.02 0.12 6.198

0.025 0.025 0.11 6.202

0.03 0.01 0.13 5.723

0.04 0.04 0.08 6.198

Data sourced from Roy, L. N., et al. (2011). Calculation of the pH of Buffer Solution of 2-[N -

Morpholino]ethanesulfonic Acid (MES) from 5°C to 55°C. Open Journal of Physical Chemistry,

1(3), 29-37.

Experimental Protocols
Protocol for Preparing MES Buffer and Observing pH Shift Upon Dilution

This protocol describes how to prepare a 0.5 M MES stock solution at pH 6.1 and then observe

the pH change upon a 1:10 dilution.

Materials:

MES free acid (MW: 195.24 g/mol )

10 M Sodium hydroxide (NaOH) solution

Deionized water

Calibrated pH meter and electrode

Volumetric flasks (100 mL and 1000 mL)
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Graduated cylinders

Magnetic stirrer and stir bar

Procedure:

Prepare a 0.5 M MES Stock Solution (100 mL): a. Weigh out 9.76 g of MES free acid and

add it to a 100 mL beaker containing 80 mL of deionized water. b. Place the beaker on a

magnetic stirrer and add a stir bar. Stir until the MES is completely dissolved. c. Slowly add

10 M NaOH dropwise while monitoring the pH with a calibrated pH meter. Continue adding

NaOH until the pH reaches 6.1. d. Transfer the solution to a 100 mL volumetric flask. e.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask. f. Bring the final volume to 100 mL with deionized water. Mix thoroughly. g.

Record the final pH of the 0.5 M MES stock solution.

Dilute the Stock Solution to 0.05 M: a. Pipette 10 mL of the 0.5 M MES stock solution into a

100 mL volumetric flask. b. Add deionized water to bring the final volume to 100 mL. c. Mix

the solution thoroughly.

Measure the pH of the Diluted Solution: a. Transfer a portion of the 0.05 M MES buffer to a

clean beaker. b. Measure the pH of the diluted solution using a calibrated pH meter. c.

Record the pH and compare it to the pH of the 0.5 M stock solution.

Visualizations
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Problem Identification

Potential Causes

Solutions & Best Practices

Observed pH shift in MES buffer upon dilution

Change in Activity CoefficientsPrimary Reason

Autoionization of WaterEspecially at low concentrations

Inaccurate pH Measurement
Can exacerbate issue

Measure pH of Final Working Solution

Prepare Buffer at Final Concentration

Adjust pH After DilutionCalibrate pH Meter Regularly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [pH shifts in MES buffer upon dilution]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b011074#ph-shifts-
in-mes-buffer-upon-dilution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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